Cas no 1424749-14-3 ((Z)-2-Cyano-N-(2,3-dihydroindol-1-ylsulfonyl)-3-(furan-2-yl)prop-2-enamide)

• Product Name: (Z)-2-Cyano-N-(2,3-dihydroindol-1-ylsulfonyl)-3-(furan-2-yl)prop-2-enamide
• CAS No: 1424749-14-3
• MF: C₁₆H₁₃N₃O₄S
• MW: 343.357122182846
• CID: 5674169
• PubChem ID: 97995025
• Update Time: 2025-05-21

(Z)-2-Cyano-N-(2,3-dihydroindol-1-ylsulfonyl)-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Cyano-N-(2,3-dihydroindol-1-ylsulfonyl)-3-(furan-2-yl)prop-2-enamide
• 2-cyano-N-(2,3-dihydro-1H-indole-1-sulfonyl)-3-(furan-2-yl)prop-2-enamide
• Z1138438452
• 1424749-14-3
• EN300-26616157

• Inchi： 1S/C16H13N3O4S/c17-11-13(10-14-5-3-9-23-14)16(20)18-24(21,22)19-8-7-12-4-1-2-6-15(12)19/h1-6,9-10H,7-8H2,(H,18,20)/b13-10-
• InChI Key： XHDHJHWIYJFDIY-RAXLEYEMSA-N
• SMILES： S(NC(/C(/C#N)=C\C1=CC=CO1)=O)(N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 343.06267708g/mol
• Monoisotopic Mass: 343.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 112Ų

Additional information on (Z)-2-Cyano-N-(2,3-dihydroindol-1-ylsulfonyl)-3-(furan-2-yl)prop-2-enamide

The Compound CAS No. 1424749-14-3: A Comprehensive Overview

The compound with CAS No. 1424749-14-3, known as (Z)-2-Cyano-N-(2,3-dihydroindol-1-ylsulfonyl)-3-(furan-2-yl)prop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a cyano group, a sulfonyl group attached to a 2,3-dihydroindole moiety, and a furan ring. The Z configuration of the double bond further adds to its uniqueness, making it a subject of interest for researchers exploring stereochemistry and its implications in biological systems.

Recent studies have highlighted the potential of (Z)-2-Cyano-N-(2,3-dihydroindol-1-ylsulfonyl)-3-(furan-2-yl)prop-2-enamide in various therapeutic applications. Its structure suggests possible interactions with specific biological targets, such as enzymes or receptors, which could make it a candidate for drug development. The presence of the furan ring, a common feature in many bioactive compounds, further supports its potential role in modulating cellular pathways.

The synthesis of this compound involves a series of carefully designed reactions that highlight the advancements in modern organic chemistry. Researchers have employed methodologies such as Suzuki couplings, Stille reactions, and other cross-coupling techniques to assemble the complex structure of (Z)-2-Cyano-N-(2,3-dihydroindol-1-ylsulfonyl)-3-(furan-2-yl)prop-2-enamide. These methods not only demonstrate the versatility of contemporary synthetic techniques but also pave the way for the creation of similar molecules with tailored properties.

From a pharmacological perspective, the compound has shown promise in preclinical studies targeting inflammatory diseases and neurodegenerative conditions. Its ability to inhibit specific enzymes involved in inflammatory processes has been particularly noted. Furthermore, the Z configuration of the double bond plays a crucial role in determining its bioavailability and pharmacokinetic properties, making it an intriguing candidate for further investigation.

In terms of structural analysis, (Z)-2-Cyano-N-(2,3-dihydroindol-1-y sulfonyl)-3-(furan - ily)prop - enamide exhibits interesting electronic and steric properties that influence its reactivity and stability. Computational studies have provided insights into its electronic distribution and potential sites for interaction with biomolecules. These findings are essential for understanding its mechanism of action and optimizing its therapeutic potential.

Looking ahead, the compound represents a valuable addition to the arsenal of tools available for drug discovery. Its unique structure and promising biological activity suggest that it could serve as a lead compound for developing novel therapeutics. Ongoing research is focused on enhancing its pharmacokinetic profile and exploring its efficacy in various disease models.

In conclusion, (Z)-2-Cyano-N-(2,3-dihydroindol - ylsulfonyl ) - (furan - yl ) prop - enamide with CAS No. 1424749 - 14 - 3 stands out as a remarkable example of how intricate molecular design can lead to compounds with significant therapeutic potential. As research continues to unfold, this compound is poised to make meaningful contributions to the field of medicinal chemistry and beyond.